Cas no 121788-77-0 (N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(1,1,1-trifluoromethanesulfonamide))

• Product Name: N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(1,1,1-trifluoromethanesulfonamide)
• CAS No: 121788-77-0
• MF: C₁₆H₁₄F₆N₂O₄S₂
• MW: 476.413782596588
• MDL: MFCD01321159
• CID: 136377
• PubChem ID: 7009144
• Update Time: 2025-10-10

N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(1,1,1-trifluoromethanesulfonamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-((1S,2S)-1,2-diphenylethane-1,2-diyl)bis(1,1,1-trifluoromethanesulfonamide)
• (S,S)-N,N'-Bis(trifluoromethanesulfonyl)-1,2-diphenylethylenediamine
• (S,S)-1,2-Bis(trifluoromethanesulfonamido)-1,2-diphenylethane
• N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)-bis(1,1,1-trifluoromethanesulfonamide)
• N-[(1S,2S)-1,2-diphenyl-2-(trifluoromethylsulfonylamino)ethyl]-1,1,1-trifluoromethanesulfonamide
• (S,S)-Bistrifluoromethanesulfonyldiphenylethylenediamine
• (S,S)-N,N'-BIS(TRIFLUOROMETHYLSULFONYL)-1,2-DIPHENYLETHYLENEDIAMINE
• (1S,2S)-N,N'-Bis(trifluoromethanesulfonyl)-1,2-diphenylet hylenediamine
• (1S,2S)-N,N'-Bis(trifluoromethanesulfonyl)-1,2-diphenylet hylenediamine,99%e.e.
• C16H14F6N2O4S2
• N,N'-[(1S,2S)-1,2-Diphenylethane-1,2-diyl]bis(1,1,1-trifluoromethanesulfonamide)
• 4136AA
• SC11729
• RT
• J-004680
• C71814
• 121788-77-0
• DTXSID20426546
• DS-14809
• A891396
• XQAIGOHPAZPGOU-KBPBESRZSA-N
• Methanesulfonamide, N,N'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis[1,1,1-trifluoro-
• CS-W011530
• MFCD01321159
• AKOS015853157
• D2521
• N-[(1S,2S)-1,2-DIPHENYL-2-(TRIFLUOROMETHANESULFONAMIDO)ETHYL]-1,1,1-TRIFLUOROMETHANESULFONAMIDE
• DB-102403
• N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(1,1,1-trifluoromethanesulfonamide)

• MDL： MFCD01321159
• Inchi： 1S/C16H14F6N2O4S2/c17-15(18,19)29(25,26)23-13(11-7-3-1-4-8-11)14(12-9-5-2-6-10-12)24-30(27,28)16(20,21)22/h1-10,13-14,23-24H/t13-,14-/m0/s1
• InChI Key： XQAIGOHPAZPGOU-KBPBESRZSA-N
• SMILES： S(C(F)(F)F)(N[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)NS(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 476.03000
• Monoisotopic Mass: 476.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 109

Experimental Properties

• Color/Form: Not determined
• Density: 1.537
• Boiling Point: 484.6°C at 760 mmHg
• Flash Point: 246.9°C
• Refractive Index: 1.529
• PSA: 109.10000
• LogP: 6.29080
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(1,1,1-trifluoromethanesulfonamide)

N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(1,1,1-trifluoromethanesulfonamide): A Comprehensive Overview

The compound N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(1,1,1-trifluoromethanesulfonamide), identified by the CAS number 121788-77-0, is a highly specialized chemical entity with significant applications in modern chemistry. This compound belongs to the class of sulfonamides and is characterized by its unique structure and functional groups. The molecule features two trifluoromethanesulfonamide groups attached to a diphenylethane backbone with specific stereochemistry at the (1S,2S) configuration. This configuration plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of stereochemistry in the synthesis and application of such compounds. The (1S,2S) configuration ensures optimal molecular interactions and stability, making it a preferred choice in various chemical processes. Researchers have also explored the synthesis of this compound through novel methods that enhance yield and purity. For instance, a recent publication in the Journal of Organic Chemistry detailed a green chemistry approach utilizing microwave-assisted synthesis to produce this compound with high efficiency.

The structural integrity of N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(1,1,1-trifluoromethanesulfonamide) is further enhanced by the presence of electron-withdrawing groups such as trifluoromethyl sulfonamides. These groups contribute to the compound's stability and reactivity in different chemical environments. Additionally, the diphenylethane backbone provides a rigid framework that facilitates specific molecular interactions critical for its applications in catalysis and material science.

In terms of applications, this compound has found significant use as a catalyst in asymmetric synthesis reactions. Its ability to induce high enantioselectivity has made it invaluable in the production of chiral pharmaceuticals and agrochemicals. Recent advancements in catalytic asymmetric hydrogenation have further underscored its potential in industrial settings. Moreover, its role as a building block in organic synthesis has been explored extensively in academic research.

The latest research trends indicate a growing interest in exploring the biological activity of this compound. Studies published in Medicinal Chemistry have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. This opens new avenues for its application in drug discovery programs targeting metabolic disorders.

From an environmental standpoint, the synthesis and use of N,N'-((1S,2S)-Diphenylethane- diyl)bis(trifluoromethanesulfonamide) have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes to ensure sustainability and reduce waste generation.

In conclusion, CAS No 121788-77-0 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it a valuable tool in modern chemistry and materials science. Ongoing research continues to uncover new potentials for this compound, solidifying its position as an essential component in contemporary chemical innovation.